Cas no 1421584-02-2 (1-(3-chlorobenzoyl)-4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine)

• Product Name: 1-(3-chlorobenzoyl)-4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine
• CAS No: 1421584-02-2
• MF: C₁₉H₁₇ClN₄O₂
• MW: 368.81688284874
• CID: 5402353
• Update Time: 2025-10-05

1-(3-chlorobenzoyl)-4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine Chemical and Physical Properties

Names and Identifiers

• (3-chlorophenyl)-[4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl]methanone
• 1-(3-chlorobenzoyl)-4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine

• Inchi： 1S/C19H17ClN4O2/c20-15-5-3-4-14(12-15)18(25)22-8-10-23(11-9-22)19(26)16-13-21-24-7-2-1-6-17(16)24/h1-7,12-13H,8-11H2
• InChI Key： VTZVEISWDANPNE-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Cl)=C1)(N1CCN(C(C2=C3N(N=C2)C=CC=C3)=O)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-(3-chlorobenzoyl)-4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine

1-(3-Chlorobenzoyl)-4-{Pyrazolo[1,5-A]Pyridine-3-Carbonyl}Piperazine: A Comprehensive Overview

1-(3-Chlorobenzoyl)-4-{Pyrazolo[1,5-A]Pyridine-3-Carbonyl}Piperazine is a complex organic compound with the CAS registry number 1421584-02-2. This compound belongs to the class of piperazine derivatives, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The molecule consists of a piperazine ring substituted with two distinct groups: a 3-chlorobenzoyl group and a pyrazolo[1,5-a]pyridine-3-carbonyl group. These substituents contribute to the compound's unique chemical properties and biological activity.

The piperazine core is a six-membered ring containing two nitrogen atoms, which is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The 3-chlorobenzoyl group introduces electronic diversity and enhances the compound's lipophilicity, which is crucial for its absorption and distribution in biological systems. On the other hand, the pyrazolo[1,5-a]pyridine moiety is a heterocyclic structure that imparts additional electronic and steric effects, potentially influencing the compound's binding affinity to specific targets.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery, particularly in the development of kinase inhibitors and GPCR modulators. For instance, researchers have demonstrated that compounds with similar structural features to 1-(3-Chlorobenzoyl)-4-{Pyrazolo[1,5-A]Pyridine-3-Carbonyl}Piperazine exhibit potent inhibitory activity against various protein kinases, which are key targets in cancer therapy. The presence of the pyrazolo[1,5-a]pyridine group has been shown to enhance the compound's ability to bind to ATP-binding pockets of kinases, making it a promising candidate for anti-cancer drug development.

In addition to its pharmacological applications, this compound has also been explored in materials science for its potential as a building block in supramolecular chemistry. The piperazine ring can serve as a scaffold for constructing self-assembled structures due to its ability to form hydrogen bonds with complementary groups. This property makes it an attractive candidate for designing functional materials such as molecular sensors and drug delivery systems.

From a synthetic perspective, the preparation of 1-(3-Chlorobenzoyl)-4-{Pyrazolo[1,5-A]Pyridine-3-Carbonyl}Piperazine involves multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the pyrazolo[1,5-a]pyridine moiety through cyclization reactions of appropriate precursors. Subsequent steps involve coupling reactions to attach the benzoyl group and functionalizing the piperazine ring.

The characterization of this compound is typically carried out using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide insights into the compound's molecular structure, purity, and conformational properties. Recent advancements in computational chemistry have also enabled researchers to perform detailed molecular modeling studies to predict the compound's interactions with biological targets.

In conclusion, 1-(3-Chlorobenzoyl)-4-{Pyrazolo[1,5-A]Pyridine-3-Carbonyl}Piperazine represents a versatile scaffold with significant potential in both pharmacological and materials science applications. Its unique structural features make it an intriguing subject for further research aimed at uncovering its full range of biological activities and technological uses.